Cas no 2137769-56-1 (3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid
• CAS No: 2137769-56-1
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 5772122
• PubChem ID: 165841105
• Update Time: 2025-06-14

3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137769-56-1
• EN300-717068
• 3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C11H13N3O3/c1-4-7-8(11(15)16)9(13-17-7)10-6(2)5-12-14(10)3/h5H,4H2,1-3H3,(H,15,16)
• InChI Key： LDHQOTOHJJTNGN-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(C(=O)O)C(C2=C(C)C=NN2C)=N1

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.2Ų

Additional information on 3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid

Research Briefing on 3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid (CAS: 2137769-56-1)

In recent years, the compound 3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid (CAS: 2137769-56-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazole-oxazole hybrid structure, has shown promising potential in various therapeutic applications, particularly as a scaffold for drug development targeting inflammatory and oncogenic pathways. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid involves a multi-step process that leverages modern organic chemistry techniques, including palladium-catalyzed cross-coupling and cyclization reactions. Recent studies have optimized these synthetic routes to improve yield and purity, making the compound more accessible for preclinical testing. The structural features of this molecule, such as its carboxylic acid moiety and aromatic heterocycles, contribute to its ability to interact with biological targets, including enzymes and receptors implicated in disease pathways.

One of the most notable findings in recent research is the compound's inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. In vitro assays have demonstrated that 3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid exhibits selective COX-2 inhibition with an IC50 value comparable to that of established nonsteroidal anti-inflammatory drugs (NSAIDs). This selectivity suggests a potential for reduced gastrointestinal side effects, a common limitation of traditional NSAIDs. Further mechanistic studies are underway to elucidate the binding interactions and downstream effects of this inhibition.

Beyond its anti-inflammatory properties, preliminary data indicate that this compound may also possess antitumor activity. Screening against a panel of cancer cell lines revealed moderate cytotoxicity in certain malignancies, particularly those driven by dysregulated kinase signaling. Researchers hypothesize that the oxazole and pyrazole rings may interfere with ATP-binding sites in kinases, though this mechanism requires further validation. Collaborative efforts between academic and industrial labs are currently exploring derivatives of this scaffold to enhance potency and selectivity for specific oncogenic targets.

Pharmacokinetic studies of 3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid have provided insights into its drug-like properties. The compound exhibits favorable solubility and moderate plasma protein binding, though its metabolic stability varies across species. Recent advancements in formulation strategies, such as nanoparticle encapsulation, aim to address challenges related to bioavailability and half-life. These developments are critical for transitioning the compound from bench to bedside.

In conclusion, 3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-ethyl-1,2-oxazole-4-carboxylic acid represents a versatile and promising candidate in medicinal chemistry. Its dual potential as an anti-inflammatory and anticancer agent, coupled with ongoing optimization efforts, positions it as a molecule of interest for future drug development. Continued research will focus on expanding its therapeutic applications, improving its pharmacokinetic profile, and advancing it through preclinical and clinical trials. This compound exemplifies the innovative approaches driving progress in chemical biology and pharmaceutical sciences.